N-(benzo[d][1,3]dioxol-5-yl)-2-(3-benzyl-8-methyl-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-(3-benzyl-8-methyl-4-oxopyrimido[5,4-b]indol-5-yl)acetamide
• InChI: InChI=1S/C27H22N4O4/c1-17-7-9-21-20(11-17)25-26(27(33)30(15-28-25)13-18-5-3-2-4-6-18)31(21)14-24(32)29-19-8-10-22-23(12-19)35-16-34-22/h2-12,15H,13-14,16H2,1H3,(H,29,32)
• InChI Key: VKCDLHDLDIIYPV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C3=C2N=CN(C3=O)CC4=CC=CC=C4)CC(=O)NC5=CC6=C(C=C5)OCO6
• Molecular Formula: C27H22N4O4
• Molecular Weight: 466.5 g/mol

Description

N-(benzo[d][1,3]dioxol-5-yl)-2-(3-benzyl-8-methyl-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)acetamide is a useful research compound. Its molecular formula is C27H22N4O4 and its molecular weight is 466.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-(benzo[d][1,3]dioxol-5-yl)-2-(3-benzyl-8-methyl-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(benzo[d][1,3]dioxol-5-yl)-2-(3-benzyl-8-methyl-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

. Glucose levels within solid tumors are often lower than in normal surrounding tissue, leading to a dependence on alternative metabolic pathways. Compound 6 selectively targets glucose-starved tumor cells by inhibiting mitochondrial membrane potential. This property makes it a promising candidate for antitumor therapy.

Medicinal Chemistry and Cancer Metabolism

The study of amuvatinib derivatives, including compound 6, highlights their potential as antineoplastic agents. . Researchers are exploring their mechanisms of action and synthetic lethality, aiming to develop novel strategies for cancer pharmacotherapy.

Anti-HIV-1 Activity

While not directly related to the compound , indole derivatives have been investigated for their biological potential. . Although this specific compound was not mentioned, it underscores the broader interest in indole-based molecules for diverse therapeutic applications.

Chemical Characterization

The compound 2-(benzo[d][1,3]dioxol-5-yl)-N-(4-chloro-2,5-dimethoxyphenyl)acetamide (Ia) has been characterized using infrared spectroscopy (FTIR/FTNIR-ATR). . While this characterization is distinct from the previously mentioned compound, it contributes to our understanding of benzodioxol derivatives.

Mechanism of Action

Target of Action

The primary target of this compound is microtubules and their component protein, tubulin . Tubulin is a critical component of the cell’s cytoskeleton and plays a vital role in cell division. Therefore, it is a leading target for anticancer agents .

Mode of Action

This compound interacts with its targets by modulating microtubule assembly. It achieves this through the suppression of tubulin polymerization or stabilization of microtubule structure . This interaction causes mitotic blockade and induces cell apoptosis .

Biochemical Pathways

The compound’s interaction with tubulin disrupts the normal function of microtubules, leading to cell cycle arrest at the S phase . This disruption affects the mitotic spindle assembly, chromosome segregation, and cytokinesis, leading to cell death .

Pharmacokinetics

The compound’s efficacy against various cancer cell lines suggests that it may have favorable adme (absorption, distribution, metabolism, and excretion) properties .

Result of Action

The compound’s action results in cell cycle arrest at the S phase and the induction of apoptosis in cancer cells . This leads to a reduction in the proliferation of cancer cells and potentially to tumor shrinkage .